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Compound of Interest

Compound Name: Iodocyclopropane

Cat. No.: B100568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical stability and safe handling

procedures for iodocyclopropane (c-C₃H₅I). The information herein is intended to support

laboratory safety and the effective use of this versatile reagent in organic synthesis.

Chemical Properties and Stability
Iodocyclopropane is a colorless to light-sensitive liquid organoiodine compound valued in

organic synthesis as a cyclopropylating agent. Its reactivity stems from the strained

cyclopropane ring and the nature of the carbon-iodine bond.

Physical and Chemical Properties
Property Value Reference

CAS Number 19451-11-7 N/A

Molecular Formula C₃H₅I N/A

Molecular Weight 167.98 g/mol N/A

Boiling Point 103-105 °C [1]

Density 1.85 g/cm³ at 20 °C [1]

Stability and Decomposition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b100568?utm_src=pdf-interest
https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodocyclopropane is notably less thermally stable than its chloro- and bromo-analogues and

is susceptible to decomposition under various conditions. The primary degradation pathways

involve thermal and photolytic cleavage of the carbon-iodine bond and potential ring-opening of

the strained cyclopropane ring.

Thermal Decomposition: Under harsh thermal conditions, iodocyclopropane is prone to

ring-opening reactions. Studies on similar cyclopropyl systems suggest that thermolysis can

lead to the formation of allyl iodide and, under more extreme conditions, 1,3-butadiene.

Photolytic Decomposition: Exposure to ultraviolet (UV) light can induce homolytic cleavage

of the C-I bond, generating a cyclopropyl radical and an iodine radical. In the presence of a

hydrogen donor, this can lead to the formation of cyclopropane. In some solvents, such as

benzene, irradiation can result in the formation of allyl iodide.

Reactivity with Bases: Strong bases can promote elimination reactions, although the

specifics for iodocyclopropane are not well-documented in readily available literature.

Given the strained nature of the ring, reactions with strong, non-nucleophilic bases should be

approached with caution as they could potentially lead to complex reaction mixtures.

Incompatibilities: As a reactive alkyl halide, iodocyclopropane is incompatible with strong

oxidizing agents, strong bases, and alkali metals. Reactions with these substances can be

vigorous and exothermic.

Storage Recommendations
To ensure the stability and purity of iodocyclopropane, the following storage conditions are

recommended:

Condition Recommendation

Temperature Refrigerate at 2-8 °C.

Light
Store in an amber or opaque container to

protect from light.

Atmosphere

Store under an inert atmosphere (e.g., argon or

nitrogen) to prevent degradation from moisture

and oxygen.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://www.benchchem.com/product/b100568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Procedures
Iodocyclopropane is classified as a hazardous substance and requires careful handling to

minimize risk to laboratory personnel.

Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), iodocyclopropane is classified with the following hazard statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental setup

should be conducted to determine the appropriate level of PPE. The following are general

recommendations:

PPE Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection
Nitrile or neoprene gloves. Consider double-

gloving for extended operations.

Skin and Body Protection
A flame-retardant lab coat and closed-toe

shoes.

Respiratory Protection
All handling should be performed in a certified

chemical fume hood.

Spill Cleanup and Waste Disposal
In the event of a spill, evacuate the area and ensure adequate ventilation.
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Small Spills: Absorb the spill with an inert, non-combustible material such as vermiculite or

sand. Collect the absorbed material into a sealed container for disposal.

Large Spills: Evacuate the laboratory and contact the appropriate environmental health and

safety department.

All waste containing iodocyclopropane should be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.

Experimental Protocols
The following are representative experimental protocols for the synthesis, purification, and use

of iodocyclopropane.

Synthesis of Iodocyclopropane via the Hunsdiecker
Reaction
This protocol describes the synthesis of iodocyclopropane from cyclopropanecarboxylic acid.

Materials:

Cyclopropanecarboxylic acid

Silver nitrate (AgNO₃)

Sodium hydroxide (NaOH)

Iodine (I₂)

Carbon tetrachloride (CCl₄), anhydrous

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of Silver Cyclopropanecarboxylate:
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In a flask protected from light, dissolve cyclopropanecarboxylic acid in an aqueous

solution of sodium hydroxide.

Slowly add an aqueous solution of silver nitrate with stirring to precipitate the silver salt of

the carboxylic acid.

Filter the white precipitate, wash with water and then acetone, and dry thoroughly under

vacuum in the dark.

Hunsdiecker Reaction:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, suspend the dry silver cyclopropanecarboxylate in anhydrous

carbon tetrachloride.

Heat the suspension to reflux.

Slowly add a solution of iodine in anhydrous carbon tetrachloride from the dropping funnel.

The reaction is often indicated by a color change and the cessation of carbon dioxide

evolution.

Continue to reflux for 1-2 hours after the addition is complete.

Work-up and Isolation:

Cool the reaction mixture to room temperature and filter to remove the silver iodide

precipitate.

Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any unreacted

iodine, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by

rotary evaporation.

Purification of Iodocyclopropane by Fractional
Distillation
Procedure:
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Set up a fractional distillation apparatus with a short Vigreux column.

Carefully transfer the crude iodocyclopropane to the distillation flask.

Heat the flask gently in a heating mantle.

Collect the fraction that distills at approximately 103-105 °C.

Suzuki-Miyaura Cross-Coupling of Iodocyclopropane
with Phenylboronic Acid
This protocol is a representative example of a common application of iodocyclopropane.

Materials:

Iodocyclopropane

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene, anhydrous

Ethanol

Water

Procedure:

In a Schlenk flask under an inert atmosphere, combine iodocyclopropane, phenylboronic

acid, palladium(II) acetate, and triphenylphosphine.

Add anhydrous toluene, followed by an aqueous solution of potassium carbonate and

ethanol.
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Heat the mixture to 80-90 °C with vigorous stirring for 4-6 hours, or until TLC or GC-MS

analysis indicates the consumption of the starting material.

Cool the reaction to room temperature and add water.

Extract the aqueous layer with diethyl ether or ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Decomposition Pathways of Iodocyclopropane
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Caption: Potential decomposition pathways of iodocyclopropane.

Safe Handling Workflow for Iodocyclopropane
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Safe Handling of Iodocyclopropane
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Caption: A generalized workflow for the safe handling of iodocyclopropane.
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Experimental Workflow: Suzuki-Miyaura Coupling
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Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b100568?utm_src=pdf-custom-synthesis
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://www.mdpi.com/2073-4344/10/10/1209
https://www.mdpi.com/2073-4344/10/10/1209
https://www.benchchem.com/product/b100568#iodocyclopropane-stability-and-safe-handling-procedures
https://www.benchchem.com/product/b100568#iodocyclopropane-stability-and-safe-handling-procedures
https://www.benchchem.com/product/b100568#iodocyclopropane-stability-and-safe-handling-procedures
https://www.benchchem.com/product/b100568#iodocyclopropane-stability-and-safe-handling-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

